5-(Cyclopropylmethoxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid
Overview
Description
5-(Cyclopropylmethoxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid, also known as CPMP, is a pyrimidine-based compound that has gained significant attention in recent years due to its potential applications in scientific research. CPMP is a synthetic compound that has been developed as a potential inhibitor of certain enzymes, and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
5-(Cyclopropylmethoxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid is believed to work by inhibiting the activity of certain enzymes, specifically those involved in the biosynthesis of nucleotides. This inhibition leads to a decrease in the production of nucleotides, which can ultimately affect the growth and proliferation of cells.
Biochemical and Physiological Effects:
5-(Cyclopropylmethoxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid has been shown to have a number of biochemical and physiological effects, including the inhibition of certain enzymes involved in nucleotide biosynthesis, as well as the inhibition of cancer cell growth in vitro. Additionally, 5-(Cyclopropylmethoxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid has been shown to have anti-inflammatory effects, and may have potential applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the primary advantages of 5-(Cyclopropylmethoxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid is its potential as a tool for drug discovery and cancer research. However, there are also some limitations to its use in lab experiments. For example, 5-(Cyclopropylmethoxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid may have limited solubility in certain solvents, which can make it difficult to work with in certain experimental settings.
Future Directions
There are a number of potential future directions for research on 5-(Cyclopropylmethoxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid. One area of interest is in the development of more potent and selective inhibitors of the enzymes targeted by 5-(Cyclopropylmethoxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid. Additionally, there is potential for the development of new therapeutic agents based on the structure of 5-(Cyclopropylmethoxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid, which could have applications in a variety of disease states. Finally, there is potential for the development of new synthetic methods for the production of 5-(Cyclopropylmethoxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid, which could improve the efficiency and scalability of its synthesis.
Scientific Research Applications
5-(Cyclopropylmethoxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid has been studied extensively for its potential applications in scientific research. One of the primary areas of interest is in the field of drug discovery, where 5-(Cyclopropylmethoxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid has been investigated as a potential inhibitor of certain enzymes that are involved in various disease states. 5-(Cyclopropylmethoxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid has also been studied for its potential applications in cancer research, where it has been shown to inhibit the growth of certain cancer cells in vitro.
properties
IUPAC Name |
5-(cyclopropylmethoxy)-2-propan-2-ylpyrimidine-4-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3/c1-7(2)11-13-5-9(10(14-11)12(15)16)17-6-8-3-4-8/h5,7-8H,3-4,6H2,1-2H3,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMJOZSVMDQVGFM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC=C(C(=N1)C(=O)O)OCC2CC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Cyclopropylmethoxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid | |
CAS RN |
1285607-94-4 | |
Record name | 5-(cyclopropylmethoxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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